Cas no 77326-92-2 (Pyridine, 2-(hexylthio)- (9CI))

Pyridine, 2-(hexylthio)- (9CI) structure
77326-92-2 structure
Product Name:Pyridine, 2-(hexylthio)- (9CI)
CAS No:77326-92-2
MF:C11H17NS
MW:195.32438158989
CID:549486
PubChem ID:412546
Update Time:2025-04-19

Pyridine, 2-(hexylthio)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 2-(hexylthio)- (9CI)
    • SCHEMBL15271423
    • 2-(Hexylsulfanyl)pyridine
    • 77326-92-2
    • Inchi: 1S/C11H17NS/c1-2-3-4-7-10-13-11-8-5-6-9-12-11/h5-6,8-9H,2-4,7,10H2,1H3
    • InChI Key: PBFOQFJGDSTHHT-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CN=1)CCCCCC

Computed Properties

  • Exact Mass: 195.10817072g/mol
  • Monoisotopic Mass: 195.10817072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 38.2Ų
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